Cas no 138457-18-8 ((1S)-1-(3-methylphenyl)ethan-1-amine)

(1S)-1-(3-methylphenyl)ethan-1-amine is a chiral amine derivative offering high purity and stability. This compound exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. Its unique chirality contributes to its distinct reactivity, enhancing the efficiency of chemical reactions. The product's consistent quality and purity make it a reliable choice for research and development in organic synthesis.

(1S)-1-(3-methylphenyl)ethan-1-amine structure

138457-18-8 structure

Product Name:(1S)-1-(3-methylphenyl)ethan-1-amine

CAS No:138457-18-8

MF:C₉H₁₃N

MW:135.206222295761

MDL:MFCD06761971

CID:135755

PubChem ID:9905830

Update Time:2025-10-15

(1S)-1-(3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-1-(m-Tolyl)ethanamine
- (S)-m-Methyl-a-phenylethylamine
- Benzenemethanamine, a,3-dimethyl-, (aS)-
- (-)-(S)-1-(3-methylphenyl)ethylamine
- (S)-1-(m-methylphenyl)ethylamine
- (S)-1-m-tolylethanamine
- (S)-1-m-Tolylethanamine hydrochloride
- (S)-1-M-TOLYLETHANAMINE-HCl
- B-2109
- CTK8E1427
- FT-0657891
- SBB070174
- W3021
- 138457-18-8
- MFCD06761971
- SCHEMBL3350656
- EN300-112626
- Benzenemethanamine,a,3-dimethyl-,(aS)-
- I11812
- (1S)-1-(3-methylphenyl)ethan-1-amine
- (S)-1-m-Tolylethanamine, AldrichCPR
- CS-0000339
- A807391
- Benzenemethanamine, ,3-dimethyl-, (S)-
- (S)-3,alpha-Dimethylbenzylamine
- (1S)-1-(3-METHYLPHENYL)ETHYLAMINE
- (AlphaS)-alpha,3-dimethylbenzenemethanamine
- AKOS017357270
- BS-15292
- J-501774
- (S)-1-(m-Tolyl)ethan-1-amine
- (1S)-1-(3-METHYLPHENYL)ETHANAMINE
- Benzenemethanamine, alpha,3-dimethyl-, (alphaS)-
- MDL： MFCD06761971
- Inchi： 1S/C9H13N/c1-7-4-3-5-9(6-7)8(2)10/h3-6,8H,10H2,1-2H3/t8-/m0/s1
- InChI Key： HIJMHAFOUAKOMS-QMMMGPOBSA-N
- SMILES： N[C@@H](C)C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 171.08162
Monoisotopic Mass: 135.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

(1S)-1-(3-methylphenyl)ethan-1-amine Pricemore >>

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